1-(2-naphthoyl)-4-(2-pyridinyl)piperazine

• IUPAC Name: naphthalen-2-yl-(4-pyridin-2-ylpiperazin-1-yl)methanone
• InChI: InChI=1S/C20H19N3O/c24-20(18-9-8-16-5-1-2-6-17(16)15-18)23-13-11-22(12-14-23)19-7-3-4-10-21-19/h1-10,15H,11-14H2
• InChI Key: XECPOVMFIXGMON-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=N2)C(=O)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C20H19N3O
• DSSTOX Substance ID: DTXSID401328433
• Molecular Weight: 317.4 g/mol
• Solubility: 47.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 335282-52-5

Description

1-(2-naphthoyl)-4-(2-pyridinyl)piperazine, commonly known as NPP, is a synthetic compound that belongs to the class of synthetic cannabinoids. It was first synthesized in the late 1990s and has gained significant attention due to its potential therapeutic applications. NPP is a potent agonist of the cannabinoid receptors and has been shown to have a wide range of biochemical and physiological effects.

Mechanism of Action

NPP is a potent agonist of the cannabinoid receptors CB1 and CB2. It binds to these receptors and activates them, leading to a cascade of biochemical and physiological effects. The activation of the CB1 receptor in the brain leads to the release of neurotransmitters such as dopamine and serotonin, which are involved in the regulation of mood and behavior. The activation of the CB2 receptor in the immune system leads to the suppression of inflammation and the modulation of the immune response.
Biochemical and Physiological Effects:
NPP has been shown to have a wide range of biochemical and physiological effects. It has been shown to have analgesic properties, reducing pain in animal models of inflammation and neuropathic pain. NPP has also been shown to have anti-inflammatory properties, reducing inflammation in animal models of arthritis and colitis. In addition, NPP has been shown to have anti-tumor properties, inhibiting the growth of cancer cells in vitro and in animal models.

Advantages and Limitations for Lab Experiments

NPP has several advantages for use in lab experiments. It is a potent agonist of the cannabinoid receptors, making it a useful tool for studying the endocannabinoid system. It is also relatively easy to synthesize, making it readily available for use in experiments. However, there are also limitations to the use of NPP in lab experiments. It is a synthetic compound and may not accurately reflect the effects of endocannabinoids in the body. In addition, its potency may make it difficult to accurately dose in experiments.

Future Directions

There are several future directions for NPP research. One area of interest is its potential use in the treatment of neurological disorders such as multiple sclerosis and Parkinson's disease. NPP has been shown to have neuroprotective properties and may be able to slow the progression of these diseases. Another area of interest is its potential use in the treatment of cancer. NPP has been shown to have anti-tumor properties and may be able to inhibit the growth of cancer cells. Finally, further research is needed to fully understand the biochemical and physiological effects of NPP and its potential therapeutic applications.

Scientific Research Applications

NPP has been extensively studied for its potential therapeutic applications. It has been shown to have analgesic, anti-inflammatory, and anti-tumor properties. NPP has also been investigated for its potential use in the treatment of neurological disorders such as multiple sclerosis and Parkinson's disease. In addition, NPP has been studied for its potential use as a tool in the study of the endocannabinoid system.